1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine]

• IUPAC Name: 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine]
• InChI: InChI=1S/C21H20N2O4/c24-23(25)18-12-20-19(26-14-27-20)11-16(18)13-22-9-7-21(8-10-22)6-5-15-3-1-2-4-17(15)21/h1-6,11-12H,7-10,13-14H2
• InChI Key: IBTKZJADASPGPF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C=CC3=CC=CC=C23)CC4=CC5=C(C=C4[N+](=O)[O-])OCO5
• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol

Description

1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine], also known as NBOMe, is a class of synthetic hallucinogenic drugs that has gained popularity in recent years. NBOMe compounds are similar in structure to the psychedelic drug mescaline and have been found to have potent effects on the central nervous system. In

Mechanism of Action

1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds act as agonists at the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, perception, and cognition. 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds bind to the 5-HT2A receptor and activate it, leading to altered perception, hallucinations, and other psychedelic effects.
Biochemical and Physiological Effects
1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds have been found to have a range of biochemical and physiological effects on the body. These effects include changes in heart rate, blood pressure, and body temperature. 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] has also been found to increase levels of the neurotransmitter serotonin in the brain, which may contribute to its hallucinogenic effects.

Advantages and Limitations for Lab Experiments

1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds have several advantages for use in lab experiments. They are potent and have a high affinity for the 5-HT2A receptor, making them useful for studying the effects of psychedelic drugs on the central nervous system. However, 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds are also highly toxic and can be dangerous to handle. They are also illegal in many countries, making them difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds. One area of interest is the development of new 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] analogs with different chemical structures and properties. These analogs could be used to study the effects of different structural features on the hallucinogenic properties of 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds. Another potential direction for research is the development of new therapeutic applications for 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds. While 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds are currently illegal, they may have potential as treatments for certain psychiatric disorders, such as depression and anxiety. Further research is needed to explore these potential applications.
Conclusion
1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds are a class of synthetic hallucinogenic drugs that have gained popularity in recent years. They have been found to have potent effects on the central nervous system and are useful for studying the effects of psychedelic drugs on the brain. 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds act as agonists at the 5-HT2A receptor, leading to altered perception, hallucinations, and other psychedelic effects. While 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds have several advantages for use in lab experiments, they are also highly toxic and can be dangerous to handle. There are several potential future directions for research on 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds, including the development of new analogs and therapeutic applications.

Synthesis Methods

The synthesis of 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] involves the reaction of 2C-I with 2,5-dimethoxybenzaldehyde to form the intermediate 2C-I-1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine]. This intermediate is then reacted with the spirocyclic amine to form the final product, 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine]. The synthesis of 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] has been used in scientific research to study its effects on the central nervous system. Researchers have found that 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] compounds have potent hallucinogenic effects, similar to other psychedelic drugs such as LSD and psilocybin. 1'-[(6-nitro-1,3-benzodioxol-5-yl)methyl]spiro[indene-1,4'-piperidine] has also been found to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.